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Anwendungshinweise und Protokolle: Verhoeff-Van Gieson (VVG)-Färbung für elastische

Fasern

Einleitung
Die Verhoeff-Van Gieson (VVG)-Färbung ist eine histologische Standardmethode, die speziell

zur Visualisierung von elastischen Fasern in Gewebeschnitten entwickelt wurde.[1][2] Sie

wurde 1908 von Frederick Herman Verhoeff modifiziert und ist in der Pathologie und Forschung

von großer Bedeutung, um Veränderungen im elastischen Gewebe zu beurteilen, wie sie

beispielsweise bei Emphysemen, Arteriosklerose und anderen vaskulären Erkrankungen

auftreten.[3][4] Die Methode kombiniert zwei Färbekomponenten: die Verhoeff-Färbung, die

elastische Fasern und Zellkerne schwarz färbt, und die Van-Gieson-Gegenfärbung, die

Kollagen rot und andere Gewebeelemente wie Zytoplasma und Muskeln gelb darstellt.[3][5][6]

Dies ermöglicht eine klare Differenzierung der verschiedenen Bindegewebsbestandteile in

einem einzigen Präparat.[5]

Prinzip der Methode
Das Prinzip der VVG-Färbung beruht auf einem zweistufigen Prozess, der eine Überfärbung

gefolgt von einer differenzierten Entfärbung umfasst.

Elastin-Färbung: Das Gewebe wird zunächst mit einer frisch angesetzten, löslichen Eisen-

Hämatoxylin-Lösung (Verhoeff-Lösung) überfärbt. Diese Lösung enthält Hämatoxylin,

Eisen(III)-chlorid und Jod. Eisen(III)-chlorid und Jod wirken als Beizmittel, die die Bindung
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des Farbstoffs an das Gewebe verstärken, und als Oxidationsmittel, die Hämatoxylin in

Hämatein umwandeln.[3][7] Elastische Fasern haben eine besonders hohe Affinität zu

diesem Eisen-Hämatoxylin-Komplex und binden den Farbstoff stärker als andere

Gewebestrukturen.[3][4][6]

Differenzierung: In diesem Schritt wird überschüssiges Beizmittel (eine 2%ige Eisen(III)-

chlorid-Lösung) verwendet, um den Farbstoff-Beize-Komplex von den weniger stark

gebundenen Gewebeelementen zu lösen.[3][4] Da die elastischen Fasern den Farbstoff am

längsten zurückhalten, bleiben sie schwarz, während der Hintergrund entfärbt wird.[4] Dieser

Schritt muss mikroskopisch kontrolliert werden, um eine optimale Differenzierung zu

erreichen.[8]

Gegenfärbung: Nach der Entfernung von überschüssigem Jod mit Natriumthiosulfat wird das

Präparat mit der Van-Gieson-Lösung gegengefärbt.[3][9] Diese Lösung enthält Pikrinsäure

und Säurefuchsin. Das Säurefuchsin färbt Kollagenfasern leuchtend rot, während die

Pikrinsäure Muskelgewebe, Zytoplasma und andere Elemente gelb färbt.[5][7]

Logischer Arbeitsablauf der VVG-Färbung
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Probenvorbereitung

Färbung & Differenzierung

Gegenfärbung & Eindecken

1. Entparaffinieren & Rehydrieren

Spülen in dest. Wasser

2. Färben in Verhoeff-Lösung

3. Spülen in Leitungswasser

4. Differenzieren in 2% FeCl₃

5. Spülen & mikroskopische Kontrolle

6. Behandlung mit Natriumthiosulfat

7. Spülen in Leitungswasser

8. Gegenfärben in Van-Gieson-Lösung

9. Dehydrieren (aufsteigende Alkoholreihe)

10. Klären in Xylol

11. Eindecken

Click to download full resolution via product page

Abbildung 1: Schematischer Arbeitsablauf des Verhoeff-Van Gieson (VVG)-Färbeprotokolls.
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Benötigte Materialien und Reagenzien
Paraffinschnitte (4-6 µm dick) auf Objektträgern[4][5]

Fixiermittel: 10% neutral gepuffertes Formalin wird empfohlen[9][10]

Färbeküvetten

Mikroskop

Chemikalien: Hämatoxylin, 100% Ethanol, Eisen(III)-chlorid (FeCl₃), Kaliumiodid (KI), Jod

(I₂), Natriumthiosulfat, Pikrinsäure, Säurefuchsin, destilliertes Wasser, Xylol,

Eindeckmedium.

Herstellung der Lösungen
Die Arbeitslösungen, insbesondere die Verhoeff-Färbelösung, sollten für optimale Ergebnisse

frisch angesetzt werden.[8][9][10]

Tabelle 1: Herstellung der Stammlösungen

Lösung Komponenten Anleitung

5%ige alkoholische

Hämatoxylin-Lösung

Hämatoxylin: 5 g100%
Ethanol: 100 ml

Das Hämatoxylin unter
leichtem Erwärmen im
Alkohol lösen. Die Lösung
ist etwa ein Jahr haltbar.[4]
[9]

10%ige wässrige Eisen(III)-

chlorid-Lösung

Eisen(III)-chlorid: 10

gDestilliertes Wasser: 100 ml

Das Salz im Wasser auflösen.

[4][9]

Weigert's Jod-Lösung
Kaliumiodid: 2 gJod: 1

gDestilliertes Wasser: 100 ml

Zuerst das Kaliumiodid in einer

kleinen Menge (ca. 4 ml)

Wasser lösen, dann das Jod

hinzufügen und nach dessen

Auflösung mit dem restlichen

Wasser auffüllen.[9]
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| Van-Gieson-Lösung | 1%ige wässrige Säurefuchsin-Lösung: 5-15 mlGesättigte wässrige

Pikrinsäure-Lösung: 100 ml | Die beiden Lösungen mischen. |

Tabelle 2: Herstellung der Arbeitslösungen

Arbeitslösung Komponenten Anleitung

Verhoeff-Arbeitslösung

5%ige alkoholische
Hämatoxylin-Lösung: 20
ml10%ige Eisen(III)-
chlorid-Lösung: 8
mlWeigert's Jod-Lösung: 8
ml

Die Komponenten in der
angegebenen Reihenfolge
mischen. Die Lösung
sollte tiefschwarz sein und
muss frisch vor Gebrauch
angesetzt werden.[10][11]
[12]

2%ige Eisen(III)-chlorid-

Differenzierungslösung

10%ige Eisen(III)-chlorid-

Lösung: 10 mlDestilliertes

Wasser: 40 ml

Die Stammlösung

entsprechend verdünnen.[4]

| 5%ige Natriumthiosulfat-Lösung | Natriumthiosulfat: 5 gDestilliertes Wasser: 100 ml | Das Salz

im Wasser auflösen.[10] |

Experimentelles Protokoll
Entparaffinieren und Rehydrieren: Die Paraffinschnitte durch zwei Bäder Xylol (jeweils 5

Minuten) entparaffinieren und anschließend durch eine absteigende Alkoholreihe (100%,

95%, 70%) rehydrieren. Abschließend kurz in destilliertem Wasser spülen.[9][12]

Färbung in Verhoeff-Lösung: Die Objektträger für 15-60 Minuten in die frisch angesetzte

Verhoeff-Arbeitslösung stellen.[8][9] Das Gewebe sollte danach komplett schwarz

erscheinen.[9]

Spülen: Kurz in Leitungswasser spülen (2-3 Wechsel).[9][10]

Differenzierung: Die Schnitte in 2%iger Eisen(III)-chlorid-Lösung für 1-5 Minuten

differenzieren.[9][13] Dieser Schritt muss mikroskopisch kontrolliert werden, bis die

elastischen Fasern schwarz und der Hintergrund grau erscheinen.[4][9] Es wird empfohlen,

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.ethosbiosciences.com/wp-content/uploads/2021/08/Verhoeff-Stain-Technical-Data-Sheet.pdf
https://www.protocols.io/view/verhoeff-s-iron-hematoxylin-staining-be9sjh6e.pdf
https://vitrovivo.com/wordpress/wp-content/uploads/2018/01/VB-3019-User-manual-1.pdf
https://webpath.med.utah.edu/HISTHTML/MANUALS/EVG.PDF
https://www.ethosbiosciences.com/wp-content/uploads/2021/08/Verhoeff-Stain-Technical-Data-Sheet.pdf
https://ihcworld.com/2024/01/26/verhoeff-van-gieson-vvg-staining-protocol-for-elastic-fibers/
https://vitrovivo.com/wordpress/wp-content/uploads/2018/01/VB-3019-User-manual-1.pdf
https://www.stainsfile.com/protocols/verhoeffs-iron-hematoxylin-for-elastic/
https://ihcworld.com/2024/01/26/verhoeff-van-gieson-vvg-staining-protocol-for-elastic-fibers/
https://ihcworld.com/2024/01/26/verhoeff-van-gieson-vvg-staining-protocol-for-elastic-fibers/
https://ihcworld.com/2024/01/26/verhoeff-van-gieson-vvg-staining-protocol-for-elastic-fibers/
https://www.ethosbiosciences.com/wp-content/uploads/2021/08/Verhoeff-Stain-Technical-Data-Sheet.pdf
https://ihcworld.com/2024/01/26/verhoeff-van-gieson-vvg-staining-protocol-for-elastic-fibers/
https://search.cosmobio.co.jp/cosmo_search_p/search_gate2/docs/DBS_/KT012.20060119.pdf
https://webpath.med.utah.edu/HISTHTML/MANUALS/EVG.PDF
https://ihcworld.com/2024/01/26/verhoeff-van-gieson-vvg-staining-protocol-for-elastic-fibers/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


leicht unterzudifferenzieren, da die nachfolgende Van-Gieson-Färbung weiteren Farbstoff

entziehen kann.[8][9]

Stoppen der Differenzierung: Die Differenzierung durch mehrmaliges Spülen in

Leitungswasser stoppen.[9]

Entfernung von Jod: Die Schnitte für 1 Minute in 5%ige Natriumthiosulfat-Lösung geben, um

überschüssiges Jod zu entfernen.[9][13]

Spülen: Für 5 Minuten unter fließendem Leitungswasser gründlich spülen.[9][10]

Gegenfärbung: Die Objektträger für 3-5 Minuten in Van-Gieson-Lösung gegenfärben.[4][9]

Dehydratisierung: Schnell durch 95%igen Alkohol und zwei Wechsel von 100%igem Alkohol

dehydratisieren.[9][10]

Klären: In zwei Wechseln Xylol (jeweils 3 Minuten) klären.[9][10]

Eindecken: Mit einem harzbasierten Eindeckmedium eindecken.[9]

Erwartete Ergebnisse
Die erfolgreiche Färbung führt zu einer klaren und kontrastreichen Darstellung der

verschiedenen Gewebekomponenten.

Tabelle 3: Zusammenfassung der Färbeergebnisse

Gewebestruktur Farbe

Elastische Fasern Schwarz[4][6]

Zellkerne Blau bis Schwarz[4][5]

Kollagen Rot[4][6]

| Muskulatur, Zytoplasma, andere Elemente | Gelb[4][6] |

Fehlerbehebung
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Schwache oder keine Färbung der elastischen Fasern: Dies deutet meist auf eine

übermäßige Differenzierung hin.[14] Verkürzen Sie die Zeit in der 2%igen Eisen(III)-chlorid-

Lösung und kontrollieren Sie den Prozess sorgfältiger unter dem Mikroskop. Eine zu alte

Verhoeff-Arbeitslösung kann ebenfalls die Ursache sein; sie sollte immer frisch angesetzt

werden.[8][9]

Schwarzer Niederschlag auf dem Gewebe: Die Verhoeff-Lösung wurde möglicherweise nicht

gefiltert oder war zu alt.

Färbung von Kollagen und Hintergrund zu blass: Die Inkubationszeit in der Van-Gieson-

Lösung war eventuell zu kurz.

Elastische Fasern nicht scharf schwarz: Dies kann auf eine Unterdifferenzierung hindeuten,

bei der der Hintergrund zu dunkel bleibt.[14] Die Differenzierungszeit sollte in diesem Fall

verlängert werden.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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